Cas no 1807293-98-6 (Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate)

• Product Name: Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate
• CAS No: 1807293-98-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4795626
• Update Time: 2025-10-28

Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-3-8(6-13)10(5-12)9(4-7)11(14)15-2/h3-4,13H,6H2,1-2H3
• InChI Key： VSOHRRIIAJPJMP-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate

Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate (CAS No. 1807293-98-6): An Overview

Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate (CAS No. 1807293-98-6) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its distinct molecular structure, offers a range of properties that make it an intriguing subject for both academic research and industrial development.

The chemical formula of Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate is C₁₁H₁₁NO₃. Its molecular weight is approximately 205.21 g/mol. The compound features a benzene ring substituted with a cyano group, a hydroxymethyl group, and a methyl group, with the ester functional group attached to the benzene ring. This unique combination of functional groups imparts specific chemical and physical properties that are of interest to researchers and industry professionals alike.

In the realm of pharmaceutical research, Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including its potential as an anti-inflammatory agent and its ability to modulate specific cellular pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory effects in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond its biological applications, Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate has also been investigated for its use in materials science. The presence of the cyano and hydroxymethyl groups provides opportunities for functionalization and modification, making it a valuable building block for the synthesis of advanced materials. Research in this area has focused on developing new polymers and coatings with enhanced properties, such as improved thermal stability and mechanical strength.

The synthesis of Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate has been optimized through various methods, including multistep reactions involving aromatic substitution and esterification processes. A notable synthetic route involves the reaction of 2-cyano-3-hydroxymethyl-5-methylbenzoic acid with methanol in the presence of a suitable catalyst. This method has been reported to yield high purity products with good yields, making it suitable for large-scale production.

In terms of safety and handling, while Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a cool, dry place away from incompatible materials.

The environmental impact of Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate is another area of ongoing research. Studies have begun to assess its biodegradability and potential effects on aquatic ecosystems. Preliminary results suggest that the compound degrades relatively quickly under natural conditions, but further research is needed to fully understand its environmental fate and behavior.

In conclusion, Methyl 2-cyano-3-hydroxymethyl-5-methylbenzoate (CAS No. 1807293-98-6) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in both academic and industrial settings. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific disciplines.